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Cat. No.: B088132
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Audience: Researchers, scientists, and drug development professionals.

Introduction

Bismuth(lll) sulfide (Bi=Ss), which occurs naturally as the mineral bismuthinite, is a
semiconductor material with significant research interest due to its applications in photovoltaics,
thermoelectrics, and optoelectronic devices.[1][2] A thorough understanding of its crystal
structure is fundamental to elucidating its material properties and for the rational design of new
materials and devices. This guide provides a detailed overview of the crystallographic
characteristics of Bi2Ss, including its crystal system, space group, and atomic arrangement.

Crystal Structure and Space Group

Bismuth(lll) sulfide crystallizes in the orthorhombic crystal system.[3][4][5] Its structure is
isostructural with stibnite (Sb2Ss).[6][7] The crystallographic space group is consistently
reported as Pnma (No. 62).[2][7][8] It is worth noting that the space group Pbnm is an
alternative setting for Pnma and is also sometimes used.[4][9]
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The crystal structure is characterized by strongly bonded ribbons of (BiaSe)n that are arranged

in a herringbone pattern.[2] These layers are held together by weaker van der Waals

interactions, which gives the material a layered character and allows for exfoliation into ultrathin

layers.[2][10] The unit cell contains 20 atoms (8 Bi and 12 S).[2][11]

Within the structure, there are two distinct coordination environments for the bismuth cations

(Bi®t). One Bid* site is coordinated to six sulfur atoms in a distorted octahedral geometry, while

the second Bid* site is seven-coordinate.[7][8] This results in a range of Bi-S bond distances.

Correspondingly, there are three inequivalent sulfur anion (S2-) sites with coordination numbers

of 3 and 5.[7]

Quantitative Crystallographic Data

The lattice parameters for Bismuth(lll) sulfide have been reported by various studies, with

slight variations depending on the experimental conditions and whether the material is

synthetic or natural. A summary of representative crystallographic data is presented below.

Parameter

Value (Source 1)

Value (Source 2)

Value (Source 3)

Crystal System

Orthorhombic

Orthorhombic

Orthorhombic

Space Group

Pnma (No. 62)

Pnma (No. 62)

Pbnm (alternative

setting of Pnma)

Lattice Constant a 11.137 A 11.171 A 11.13 A
Lattice Constant b 3.981 A 11.170 A 11.27 A
Lattice Constant ¢ 11.297 A 4.025 A 3.97A
Cell Volume 499.7 A3 (Calculated)  501.9 A3 (Calculated) ~ 497.98 A3
Z (Formula units/cell) 4 4 4
. 6.78 g/cm?3
Calculated Density 6.81 g/cm?3 6.86 g/cm?3
(Calculated)
Site 1 (7-coord): 2.60-  Site 1 (5-coord): 2.63-
Bi-S Bond Distances 3.41 Asite 2 (6- 3.41 Asite 2 (6- Not specified

coord): 2.68-3.07 A

coord): 2.70-3.08 A
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Sources: Source 1[11], Source 2[7][8][12], Source 3[9]. Note: The assignment of a, b, and ¢
axes can vary between different settings of the orthorhombic space group, leading to the
permutation of lattice parameter values.

Experimental Protocols

The determination of the crystal structure of Bi=Ss and the synthesis of high-quality crystals for
such analysis involve several key experimental techniques.

1. Synthesis of Bismuth(lll) Sulfide Single Crystals via Chemical Vapor Transport (CVT)

The Chemical Vapor Transport (CVT) method is widely used to grow high-purity single crystals
of materials like Bi2Ss.[2]

o Objective: To synthesize single crystals of Bi=Ss suitable for single-crystal X-ray diffraction.

o Materials: High-purity elemental bismuth (Bi) powder, elemental sulfur (S) powder, and a
transport agent (e.g., iodine, I2).

o Apparatus: Quartz ampoule, two-zone tube furnace, vacuum sealing system.
o Methodology:

o A stoichiometric mixture of high-purity bismuth and sulfur powders is placed at one end of
a quartz ampoule.

o A small amount of the transport agent (e.g., iodine) is added to the ampoule.
o The ampoule is evacuated to a high vacuum (e.g., < 10~ Torr) and sealed.
o The sealed ampoule is placed in a two-zone horizontal tube furnace.

o Atemperature gradient is established. The source zone (containing the powder) is heated
to a higher temperature (e.g., Tz = 600 °C), while the growth zone is maintained at a
slightly lower temperature (e.g., T1 = 500 °C).

o At the source zone, Bi2Ss reacts with the transport agent to form a gaseous intermediate
(e.g., bismuth iodide).
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o This gaseous species diffuses along the temperature gradient to the cooler growth zone.

o In the growth zone, the reverse reaction occurs, decomposing the gaseous intermediate
and depositing high-quality single crystals of Bi2Ss.

o The process is typically run for several days to weeks to allow for the growth of sufficiently
large crystals.

2. Crystal Structure Determination by Single-Crystal X-ray Diffraction (XRD)

Single-crystal XRD is the definitive method for determining the precise crystal structure of a
material.

» Objective: To determine the space group, lattice parameters, and atomic positions of BizSs.

o Apparatus: Single-crystal X-ray diffractometer equipped with a monochromatic X-ray source
(e.g., Mo Ka or Cu Ka) and a detector.

o Methodology:

o A suitable single crystal, grown via a method like CVT, is carefully selected and mounted
on a goniometer head.

o The crystal is placed in the X-ray beam of the diffractometer and cooled to a low
temperature (e.g., 100 K) to reduce thermal vibrations.

o The diffractometer rotates the crystal through a series of angles while irradiating it with X-
rays.

o The diffracted X-rays are recorded by the detector as a pattern of reflections (spots), each
with a specific intensity and position (Bragg angle).

o Afull dataset of reflections is collected by systematically rotating the crystal.

o The collected data are processed to determine the unit cell dimensions and the symmetry
of the diffraction pattern, which leads to the identification of the space group (Pnma).
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o The intensities of the reflections are used to solve the crystal structure, which involves
determining the positions of the bismuth and sulfur atoms within the unit cell.

o The structural model is then refined against the experimental data to obtain precise atomic
coordinates, bond lengths, and bond angles.

Visualization of Structural Hierarchy

The following diagram illustrates the hierarchical relationship of the Bismuth(lll) sulfide crystal
structure, from the broad crystal system down to the specific atomic coordination environments.
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Caption: Hierarchical description of the Bi2Ss crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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